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Compound Name: Resomelagon

Cat. No.: B12391090 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Resomelagon (AP1189) is a potent, orally active small molecule agonist for the melanocortin

receptors MC1 and MC3.[1] It exhibits a biased signaling mechanism, preferentially activating

downstream pathways involving ERK1/2 phosphorylation and intracellular calcium mobilization,

rather than the canonical cAMP generation pathway.[2] This biased agonism is key to its anti-

inflammatory and pro-resolving properties, which include the inhibition of pro-inflammatory

cytokine release and the enhancement of macrophage-mediated efferocytosis, without

stimulating melanogenesis.[2]

These application notes provide detailed protocols for key in vitro assays to characterize the

activity of Resomelagon, enabling researchers to further investigate its mechanism of action

and therapeutic potential.

Data Presentation
The following tables summarize the available quantitative and qualitative data for

Resomelagon (AP1189) in key in vitro functional assays. While dose-dependent effects have

been reported, specific EC50 and IC50 values are not consistently available in the public

domain.

Table 1: ERK1/2 Phosphorylation
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Assay Parameter Description Reference

Cell Line
HEK293A cells transfected

with MC1 or MC3 receptors
[1][2]

Compound Concentrations 0-1000 µM [1]

Incubation Time 8 minutes [1]

Observed Effect

Increased ERK1/2

phosphorylation in a dose-

dependent manner.

[1]

EC50
Not explicitly reported in the

provided search results.

Table 2: Intracellular Calcium Mobilization

Assay Parameter Description Reference

Cell Line
HEK293 cells transfected with

MC1 or MC3 receptors
[2]

Compound Concentrations
Not explicitly stated, but

activity was confirmed.
[2]

Incubation Time Not explicitly stated.

Observed Effect
Induced intracellular calcium

mobilization.
[2]

EC50
Not explicitly reported in the

provided search results.

Table 3: TNF-α Release Inhibition
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Assay Parameter Description Reference

Cell Type
Mouse peritoneal

macrophages
[1]

Compound Concentrations 1 nM [1]

Incubation Time 30 minutes [1]

Observed Effect Inhibition of TNF-α release. [1]

IC50
Not explicitly reported in the

provided search results.

Table 4: Macrophage Efferocytosis

Assay Parameter Description Reference

Cell Type
Mouse peritoneal

macrophages
[1]

Compound Concentrations 1 nM [1]

Incubation Time 30 minutes [1]

Observed Effect
Increased macrophage

efferocytosis.
[1]

EC50
Not explicitly reported in the

provided search results.

Signaling & Experimental Workflow Visualizations
To elucidate the mechanisms and procedures described, the following diagrams have been

generated using Graphviz (DOT language).
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Caption: Resomelagon biased signaling pathway.
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Cell Preparation

Treatment

Cell Lysis

Detection

Seed HEK293 cells expressing
MC1R or MC3R in 96-well plates

Culture overnight

Serum-starve cells (optional)

Add serial dilutions of Resomelagon (AP1189)

Incubate for a defined period (e.g., 8 minutes)

Lyse cells with appropriate lysis buffer

Western Blot:
- SDS-PAGE

- Transfer to membrane
- Probe with anti-p-ERK and anti-total-ERK antibodies

- Imaging and densitometry

ELISA:
- Transfer lysate to antibody-coated plate

- Add detection antibody
- Add substrate and measure absorbance

TR-FRET:
- Add detection antibody pair (donor and acceptor)

- Measure time-resolved fluorescence

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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